Cas no 104493-07-4 (3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol)

3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol structure
104493-07-4 structure
Product Name:3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol
CAS No:104493-07-4
MF:C12H24OSi
MW:212.403864860535
CID:2861540
PubChem ID:2760807
Update Time:2025-04-21

3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(Triisopropylsilyl)propargyl alcohol
    • 3-tri(propan-2-yl)silylprop-2-yn-1-ol
    • 3-(Tris(1-methylethyl)silyl)-2-propyn-1-ol
    • 3-TRIISOPROPYLSILYL-2-PROPYN-1-OL
    • DTXSID101267086
    • AKOS037652998
    • 3-(triisopropylsilyl)prop-2-yn-1-ol
    • SCHEMBL4447362
    • 104493-07-4
    • FS-6338
    • 3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol
    • Inchi: 1S/C12H24OSi/c1-10(2)14(11(3)4,12(5)6)9-7-8-13/h10-13H,8H2,1-6H3
    • InChI Key: PXKJNJIXUXXARU-UHFFFAOYSA-N
    • SMILES: [Si](C#CCO)(C(C)C)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 212.159641919Da
  • Monoisotopic Mass: 212.159641919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
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